Cas no 31206-33-4 (1,3-Propanediol,2,2'-[oxybis(methylene)]bis[2-[[3-(nitrooxy)-2,2-bis[(nitrooxy)methyl]propoxy]methyl]-,tetranitrate (ester) (9CI))

1,3-Propanediol,2,2'-[oxybis(methylene)]bis[2-[[3-(nitrooxy)-2,2-bis[(nitrooxy)methyl]propoxy]methyl]-,tetranitrate (ester) (9CI) structure
31206-33-4 structure
Product Name:1,3-Propanediol,2,2'-[oxybis(methylene)]bis[2-[[3-(nitrooxy)-2,2-bis[(nitrooxy)methyl]propoxy]methyl]-,tetranitrate (ester) (9CI)
CAS No:31206-33-4
MF:C20H58N10O46
MW:1174.71392965317
CID:298546
PubChem ID:57377084
Update Time:2025-04-19

1,3-Propanediol,2,2'-[oxybis(methylene)]bis[2-[[3-(nitrooxy)-2,2-bis[(nitrooxy)methyl]propoxy]methyl]-,tetranitrate (ester) (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2,2'-[oxybis(methylene)]bis[2-[[3-(nitrooxy)-2,2-bis[(nitrooxy)methyl]propoxy]methyl]-,tetranitrate (ester) (9CI)
    • 2,2-bis(hydroxymethyl)propane-1,3-diol,nitric acid
    • 31206-33-4
    • 2,2-bis(hydroxymethyl)propane-1,3-diol;nitric acid
    • DTXSID10725338
    • Nitric acid--2,2-bis(hydroxymethyl)propane-1,3-diol (5/2)
    • Inchi: 1S/4C5H12O4.10HNO3/c4*6-1-5(2-7,3-8)4-9;10*2-1(3)4/h4*6-9H,1-4H2;10*(H,2,3,4)
    • InChI Key: JNHVZWZOPLCTKI-UHFFFAOYSA-N
    • SMILES: OCC(CO)(CO)CO.OCC(CO)(CO)CO.OCC(CO)(CO)CO.OCC(CO)(CO)CO.O[N+](=O)[O-].O[N+](=O)[O-].O[N+](=O)[O-].O[N+](=O)[O-].O[N+](=O)[O-].O[N+](=O)[O-].O[N+](=O)[O-].O[N+](=O)[O-].O[N+](=O)[O-].O[N+](=O)[O-]

Computed Properties

  • Exact Mass: 1174.2506644g/mol
  • Monoisotopic Mass: 1174.2506644g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 26
  • Hydrogen Bond Acceptor Count: 46
  • Heavy Atom Count: 76
  • Rotatable Bond Count: 16
  • Complexity: 76.6
  • Covalently-Bonded Unit Count: 14
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 984Ų

Experimental Properties

  • Density: 1.651±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 90 ºC
  • Solubility: Insuluble (2.9E-7 g/L) (25 ºC),

1,3-Propanediol,2,2'-[oxybis(methylene)]bis[2-[[3-(nitrooxy)-2,2-bis[(nitrooxy)methyl]propoxy]methyl]-,tetranitrate (ester) (9CI) Security Information

  • Hazardous Material transportation number:0473
  • HazardClass:1.1A
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